Cas no 1033444-00-6 (3-Cyclopentyl-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-Cyclopentyl-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1033444-00-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 4672743
• PubChem ID: 59817660
• Update Time: 2024-03-01

3-Cyclopentyl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentyl-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C10H14N2O2/c1-12-9(10(13)14)6-8(11-12)7-4-2-3-5-7/h6-7H,2-5H2,1H3,(H,13,14)
• InChI Key： ZEXXLDYRWBIXID-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2CCCC2)=NN1C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 1.8